1-(3,4-dimethylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C18H20N6O/c1-12-4-8-16(9-5-12)24-17(21-22-23-24)11-19-18(25)20-15-7-6-13(2)14(3)10-15/h4-10H,11H2,1-3H3,(H2,19,20,25)
• InChI Key: VCZSUPDSSJTLDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NC3=CC(=C(C=C3)C)C
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol
• CAS No.: 921109-90-2

Description

1-(3,4-Dimethylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is a urea derivative featuring a 3,4-dimethylphenyl group attached to the urea nitrogen and a tetrazole ring substituted with a 4-methylphenyl group via a methylene bridge. Tetrazoles are heterocyclic compounds valued as bioisosteres for carboxylic acids due to their similar acidity and hydrogen-bonding capabilities .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s activity and physicochemical properties can be contextualized by comparing it to structurally related derivatives (Table 1):

Table 1: Comparison of Structural Analogues

Compound Name	Substituent on Urea	Tetrazole Substituent	Molecular Weight (g/mol)	Key Properties/Activities	Reference
Target Compound	3,4-Dimethylphenyl	4-Methylphenyl	~336–352*	Potential bioactivity (e.g., enzyme inhibition)
3-{[1-(3,4-Dimethylphenyl)-tetrazol-5-yl]methyl}-1-(4-fluorophenyl)urea (BF17792)	4-Fluorophenyl	3,4-Dimethylphenyl	340.35	Enhanced electronegativity; possible metabolic stability
3-{[1-(3,4-Dimethylphenyl)-tetrazol-5-yl]methyl}-1-(2-methoxyphenyl)urea	2-Methoxyphenyl	3,4-Dimethylphenyl	352.39	Increased solubility due to methoxy group
1-(3,4-Dimethylphenyl)-3-((methylcarbamoyl)carbamoyl)-5-phenyl-1H-pyrazole-4-...	Pyrazole core	N/A	N/A	Pyrazole’s reduced acidity vs. tetrazole

*Estimated based on analog data.

Electronic and Physicochemical Properties

• Tetrazole vs. Pyrazole/Triazole : Unlike pyrazole or triazole derivatives (e.g., 1,2,4-triazol-4-yl ureas ), the tetrazole in the target compound offers stronger acidity (pKa ~4–5), mimicking carboxylic acids, which enhances hydrogen-bonding interactions in biological systems .
• Methoxy groups (e.g., in 2-methoxyphenyl analogs) enhance solubility but may reduce metabolic stability .